![molecular formula C10H12N2O3 B034829 Ethyl 2-amino-4-carbamoylbenzoate CAS No. 103147-58-6](/img/structure/B34829.png)
Ethyl 2-amino-4-carbamoylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-amino-4-carbamoylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
The mechanism of action of Ethyl 2-amino-4-carbamoylbenzoate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX enzymes, this compound reduces the production of prostaglandins and, consequently, reduces inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant anti-inflammatory and analgesic effects in animal models. The compound has also been shown to possess antioxidant properties, which may contribute to its anti-inflammatory effects. Additionally, this compound has been found to exhibit cytotoxic effects against cancer cells, which may be attributed to its ability to induce apoptosis (programmed cell death) in these cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Ethyl 2-amino-4-carbamoylbenzoate in lab experiments is its relatively low cost and easy availability. The compound is also stable under normal laboratory conditions and can be easily synthesized in large quantities. However, one of the limitations of using this compound is its relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on Ethyl 2-amino-4-carbamoylbenzoate. One area of interest is the development of new pharmaceuticals based on the compound. Researchers are also exploring the use of this compound as a potential chemotherapeutic agent for the treatment of cancer. Additionally, there is interest in investigating the mechanism of action of the compound in more detail, as well as its potential for use in other fields such as agrochemicals and materials science.
Conclusion:
This compound is a compound with significant potential for use in various fields, including medicinal chemistry, agrochemicals, and materials science. Its anti-inflammatory, analgesic, and antioxidant properties, as well as its ability to induce apoptosis in cancer cells, make it a promising candidate for the development of new pharmaceuticals. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields.
Synthesis Methods
Ethyl 2-amino-4-carbamoylbenzoate can be synthesized by reacting 2-amino-4-carbamoylbenzoic acid with ethanol in the presence of a dehydrating agent such as thionyl chloride. The reaction takes place under reflux conditions and produces this compound as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
Ethyl 2-amino-4-carbamoylbenzoate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess significant anti-inflammatory, analgesic, and antioxidant properties. The compound has also been shown to exhibit activity against various types of cancer cells, including breast, lung, and colon cancer cells. Additionally, this compound has been used as a building block in the synthesis of various pharmaceuticals, such as nonsteroidal anti-inflammatory drugs (NSAIDs) and antihypertensive agents.
Properties
103147-58-6 | |
Molecular Formula |
C10H12N2O3 |
Molecular Weight |
208.21 g/mol |
IUPAC Name |
ethyl 2-amino-4-carbamoylbenzoate |
InChI |
InChI=1S/C10H12N2O3/c1-2-15-10(14)7-4-3-6(9(12)13)5-8(7)11/h3-5H,2,11H2,1H3,(H2,12,13) |
InChI Key |
WZCCHHRQRNLDEP-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(C=C(C=C1)C(=O)N)N |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)C(=O)N)N |
synonyms |
Benzoic acid, 2-amino-4-(aminocarbonyl)-, ethyl ester (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.